Cas no 86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-)

86723-70-8 structure
Product name:1,2-Benzenediamine, 4-(heptyloxy)-
1,2-Benzenediamine, 4-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediamine, 4-(heptyloxy)-
- 4-heptoxybenzene-1,2-diamine
- 86723-70-8
- 4-(HEPTYLOXY)BENZENE-1,2-DIAMINE
- DTXSID70716782
-
- Inchi: InChI=1S/C13H22N2O/c1-2-3-4-5-6-9-16-11-7-8-12(14)13(15)10-11/h7-8,10H,2-6,9,14-15H2,1H3
- InChI Key: SIBLNZAGFBMKOP-UHFFFAOYSA-N
- SMILES: CCCCCCCOC1=CC(=C(C=C1)N)N
Computed Properties
- Exact Mass: 222.173213330g/mol
- Monoisotopic Mass: 222.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61.3Ų
1,2-Benzenediamine, 4-(heptyloxy)- Related Literature
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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3. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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4. Book reviews
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-) Related Products
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- 2391-56-2(1,5-Bis(4-aminophenoxy)pentane)
- 56190-17-1(4-Propoxybenzene-1,2-diamine)
- 39905-44-7(4-Heptyloxyaniline)
- 39905-57-2(4-(Hexyloxy)aniline)
- 39905-50-5(4-(pentyloxy)aniline)
- 50262-67-4(4-N-NONYLOXYANILINE)
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